Cas no 51076-95-0 (2-Chloro-1,1,1-triethoxyethane)

• Product Name: 2-Chloro-1,1,1-triethoxyethane
• CAS No: 51076-95-0
• MF: C₈H₁₇ClO₃
• MW: 196.671782255173
• MDL: MFCD00142889
• CID: 55940
• PubChem ID: 87566303
• Update Time: 2025-05-23

2-Chloro-1,1,1-triethoxyethane Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1,1,1-triethoxyethane
• Triethyl Orthochloroacetate
• Orthochloroacetic Acid Triethyl Ester
• Triethyl 2-chloroorthoacetate
• 2-chloro-1, 1,1-triethoxy-ethane
• 51076-95-0
• URFKLQSFBXBOQU-UHFFFAOYSA-N
• Ethane, 2-chloro-1,1,1-triethoxy-
• C1288
• T70982
• 6X-0700
• Orthoacetic acid, chloro-, triethyl ester
• NSC-203073
• J-508589
• Triethyl 2-chloroorthoacetate, purum, >=98.0% (GC)
• 2-chloranyl-1,1,1-triethoxy-ethane
• NSC203073
• 2-Chloro-1,1,1-triethoxyethane, 97%
• CS-0204247
• AMY202100092
• EC 628-654-8
• FT-0680531
• A936618
• MFCD00142889
• 9Q6PFQ2AAL
• 1-Chloro-2,2,2-triethoxyethane
• A828429
• SY025591
• Ethyl orthochloroacetate
• DTXSID50308321
• NS00006562
• NSC 203073
• 2-chloro-1,1,1-triethoxy ethane
• 2-chloro-1,1,1-triethoxy-ethane
• SCHEMBL485856
• AKOS005070911
• DTXCID30259448
• DB-127672
• ALBB-018211

• MDL： MFCD00142889
• Inchi： 1S/C8H17ClO3/c1-4-10-8(7-9,11-5-2)12-6-3/h4-7H2,1-3H3
• InChI Key： URFKLQSFBXBOQU-UHFFFAOYSA-N
• SMILES： ClCC(OCC)(OCC)OCC

Computed Properties

• Exact Mass: 196.08700
• Monoisotopic Mass: 196.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 91.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 27.7A^2

Experimental Properties

• Color/Form: liquid
• Density: 1.031 g/mL at 20 °C(lit.)
  1.024 g/mL at 25 °C
• Boiling Point: 91°C/24.8mmHg
• Flash Point: Fahrenheit: 28.4 ° f
  Celsius: -2 ° c
  
• Refractive Index: n20/D 1.422
• PSA: 27.69000
• LogP: 1.98850
• Solubility: Not determined

2-Chloro-1,1,1-triethoxyethane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H227-H302-H315-H319
• Warning Statement： P210-P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-22-36/37/38
• Safety Instruction： S16-S26-S36-S37/39
• Hazardous Material Identification：
• Safety Term：S16;S26;S37/39
• Risk Phrases：R11; R22; R36/37/38
• HazardClass：3
• PackingGroup：II
• Storage Condition：Store long-term at 2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-Chloro-1,1,1-triethoxyethane

Professional Introduction to 2-Chloro-1,1,1-triethoxyethane (CAS No. 51076-95-0)

2-Chloro-1,1,1-triethoxyethane, with the chemical formula C₅H₁₁ClO₃, is a significant compound in the field of organic synthesis and pharmaceutical applications. This compound, identified by its CAS number 51076-95-0, has garnered attention due to its versatile reactivity and potential utility in the development of novel chemical entities. Its unique structural features, comprising a chloro-substituted ethane backbone with three ethoxy groups, make it a valuable intermediate in synthetic chemistry.

The compound's molecular structure allows for diverse functionalization pathways, making it a crucial building block in the synthesis of more complex molecules. In particular, the presence of the chloro group provides a reactive site for nucleophilic substitution reactions, while the ethoxy groups offer stability and facilitate further derivatization. These characteristics have positioned 2-Chloro-1,1,1-triethoxyethane as a key player in the pharmaceutical industry, where it is often employed in the synthesis of active pharmaceutical ingredients (APIs).

Recent advancements in synthetic methodologies have highlighted the importance of 2-Chloro-1,1,1-triethoxyethane in the development of innovative drug candidates. For instance, studies have demonstrated its utility in constructing heterocyclic compounds, which are prevalent in many therapeutic agents. The ability to introduce diverse functional groups into these heterocycles through reactions involving CAS No. 51076-95-0 has opened new avenues for drug discovery and development.

In addition to its role in pharmaceutical synthesis, 2-Chloro-1,1,1-triethoxyethane has found applications in agrochemical research. Its structural motifs are reminiscent of several commercially available pesticides and herbicides, suggesting potential uses in developing next-generation crop protection agents. The compound's reactivity allows for the facile introduction of various substituents that can enhance biological activity while minimizing environmental impact.

The chemical properties of 2-Chloro-1,1,1-triethoxyethane also make it a valuable tool in materials science. Researchers have explored its use as a precursor for polymers and coatings that exhibit unique thermal and mechanical properties. The incorporation of chloro and ethoxy functionalities into polymer backbones can lead to materials with improved durability and functionality under extreme conditions.

From an industrial perspective, the production and handling of CAS No. 51076-95-0 require careful consideration of reaction conditions and safety protocols. While it is not classified as a hazardous material under standard regulations, proper ventilation and personal protective equipment (PPE) are essential to ensure safe handling. Advances in green chemistry have prompted researchers to investigate more sustainable methods for synthesizing this compound, reducing waste and minimizing energy consumption.

The pharmaceutical industry's demand for high-purity intermediates has driven innovations in the synthesis of 2-Chloro-1,1,1-triethoxyethane. Modern techniques such as flow chemistry and catalytic processes have enabled more efficient and scalable production methods. These advancements not only improve yield but also enhance the overall quality of the final product, ensuring compliance with stringent regulatory standards.

In conclusion, 2-Chloro-1,1,1-triethoxyethane (CAS No. 51076-95-0) is a multifaceted compound with broad applications across multiple industries. Its role in pharmaceutical synthesis underscores its importance as a key intermediate in drug development. As research continues to uncover new uses for this compound, its significance is likely to grow further. The ongoing efforts to develop more sustainable synthetic routes highlight the compound's enduring relevance in modern chemistry.